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Compound of Interest

4-Chloro-2-nitro-5-
Compound Name:
(trifluoromethyl)aniline

Cat. No.: B071698

4-Chloro-2-nitro-5-(trifluoromethyl)aniline (CAS No: 35375-74-7) is a highly functionalized
aromatic amine. Its unique substitution pattern—featuring a chloro group, a nitro group, and a
trifluoromethyl group—makes it a valuable and versatile intermediate in synthetic chemistry.
The electron-withdrawing nature of the nitro and trifluoromethyl groups significantly influences
the reactivity of the aniline moiety, making it a key component in the synthesis of complex
molecules, particularly in the agrochemical and pharmaceutical sectors. For instance, it serves
as a reagent in the preparation of fused imidazole biocides[1]. The strategic placement of these
functional groups allows for selective transformations, providing a scaffold for building
pharmacologically active compounds and other high-value materials.

Section 1: Core Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective use in research and development. These properties dictate storage conditions,
solvent selection, and appropriate analytical techniques.
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Property Value Source
CAS Number 35375-74-7 [2][3]
Molecular Formula C7H4CIF3N202 [4]
Molecular Weight 256.57 g/mol [4]

Yellow to orange crystalline
Appearance ] ) [5]
solid (typical)

Purity Typically =95-98% [6]

Soluble in most organic
Solubility solvents (e.g., THF, DCM, [718]

Ether); insoluble in water.

Storage Temperature 2-8°C, under inert atmosphere 9]

Section 2: Supplier Qualification - A Foundation for
Reproducible Science

The quality of starting materials is paramount in drug discovery and development. Impurities,
even in small amounts, can lead to unwanted side reactions, lower yields, and introduce
confounding variables in biological assays. A robust supplier qualification process is therefore
not a preliminary step but a core component of experimental design.

Workflow for Supplier Qualification

The following workflow outlines a systematic approach to vetting and qualifying a supplier for 4-
Chloro-2-nitro-5-(trifluoromethyl)aniline. This process ensures that the material meets the
stringent quality requirements for downstream applications.
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Phase 1: Initial Screening

Identify Potential Suppliers

Request Documentation:
- Certificate of Analysis (CoA)
- Safety Data Sheet (SDS)

;

Review Documentation for
Completeness and Plausibility

Phase 2: Technical Evaluation

Evaluate Purity & Impurity Profile
(Acceptance: Purity >98%)

v

Request Sample for In-House QC

l

Perform In-House QC Analysis
(e.g., GC, NMR, LC-MS)

Phase 3: Final Decision

Compare In-House Data with
Supplier's CoA
Qualify Supplier & Approve Disqualify Supplier &
for Purchase Document Reasons

Click to download full resolution via product page

Caption: A systematic workflow for qualifying chemical suppliers.
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Potential Supplier Overview

Several chemical suppliers list 4-Chloro-2-nitro-5-(trifluoromethyl)aniline or its isomers.
Researchers should initiate the qualification process with companies that can provide
comprehensive analytical data.

Supplier Noted Purity / Details Country

Hunan Chemfish ) ) ]
) Purity: 95%-+, Impurity: <0.5% China
Pharmaceutical Co., Ltd

) Offers the compound for use
Zhengzhou Alfa Chemical Co.,

Lt as a reagent in preparing China
fused imidazole biocides.
Lists multiple suppliers
ChemicalBook including Capot Chemical and Global Directory

Hefei TNJ Chemical.

Offers various related aniline
) ) compounds and is a
Sigma-Aldrich (Merck) ) Global
benchmark for quality

documentation.

) Lists the compound for
Santa Cruz Biotechnology, Inc. Global
research use.

Section 3: Safety, Handling, and Storage Protocols

Substituted anilines, particularly those with nitro groups, require careful handling. The following
protocols are derived from standard safety data sheets and best laboratory practices.[5][10][11]
[12][13]

Protocol 1: Safe Handling and Personal Protective
Equipment (PPE)

Causality: The combination of a trifluoromethyl group and a nitroaromatic system necessitates
stringent controls to prevent inhalation, ingestion, and skin contact. These compounds can be
toxic and cause organ damage through prolonged exposure.[10]
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Engineering Controls: Always handle this compound within a certified chemical fume hood to
ensure adequate ventilation and prevent inhalation of dust or vapors.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Weatr tightly fitting safety goggles and a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a flame-retardant lab coat.
Ensure gloves are checked for integrity before each use.

o Respiratory Protection: If there is a risk of exceeding exposure limits or generating dust,
use a full-face respirator with an appropriate filter cartridge (e.g., ABEK type).

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling and before leaving the work area. Remove contaminated clothing
immediately.[12][14]

Protocol 2: Storage and Stability

Causality: Improper storage can lead to degradation, compromising sample integrity. Anilines

can be sensitive to light, air (oxidation), and moisture.

Container: Store in the original, tightly sealed container.

Atmosphere: For long-term storage, flush the container with an inert gas like argon or
nitrogen to prevent oxidation.

Temperature: Store in a cool, dry, and well-ventilated place, ideally refrigerated at 2-8°C.[9]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5]

Section 4: Quality Control - An Analytical Workflow

In-house quality control is a self-validating system that verifies the identity and purity of the

procured material, ensuring it is fit for its intended purpose. Gas Chromatography (GC) is a

suitable technique for assessing the purity of volatile and semi-volatile compounds like this

aniline derivative.
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Workflow for GC Purity Analysis

This diagram illustrates the logical flow for determining the purity of a received chemical sample
using Gas Chromatography.
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Sample & System Preparation

Prepare Sample: Prepare Standard (if available):
Accurately weigh ~10 mg ~10 mg of analytical standard
Dissolve in 10 mL Ethyl Acetate in 10 mL Ethyl Acetate

T

Setup GC System:
- Install appropriate column (e.g., DB-5)
- Set temperature program
- Set detector parameters (FID)

Analysis Run
1. Inject Solvent Blank
(Ethyl Acetate)

2. Inject Standard
(Establish Retention Time & Response)

3. Inject Sample

Data Processi;g & Reporting

Entegrate Chromatograms]
Identify Main Peak by
Retention Time

Calculate Purity:
Area % = (Area_Main_Peak / Area_Total) * 100

Generate Report:
- Purity Percentage

- Impurity Profile
- Chromatograms

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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